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Compound of Interest

Compound Name: LY2119620

Cat. No.: B15620670

For Immediate Implementation by Laboratory Personnel

The proper disposal of the research compound LY2119620, a thienopyridine derivative, is
critical to ensure laboratory safety, environmental protection, and regulatory compliance. In the
absence of a specific Safety Data Sheet (SDS) for LY2119620, this guidance is based on
established protocols for general chemical waste management and safety data for structurally
related thienopyridine compounds, such as prasugrel and ticlopidine. These related
compounds are known to be harmful if swallowed, can cause organ damage through prolonged
exposure, and are toxic to aquatic life with long-lasting effects.[1][2] Therefore, LY2119620
should be treated as hazardous chemical waste.

Quantitative Hazard Data for Structurally Related
Compounds

To provide a clear reference for the potential hazards of LY2119620, the following table
summarizes key data for related thienopyridine compounds. This information should guide the
handling and disposal procedures.
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Parameter Hazard Classification Source

Acute toxicity (oral), Category
Prasugrel ) [1]
4 (Harmful if swallowed)

Specific target organ toxicity —
Repeated exposure, Category [1]
1

Toxic to aquatic life with long-

[2]

lasting effects

) o Very toxic to aquatic life with
Ticlopidine _ [3]
long-lasting effects

Causes serious eye damage [3]

Harmful if swallowed [3]

Experimental Protocols for Disposal

The following step-by-step protocol must be followed for the disposal of LY2119620 and any
materials contaminated with it.

1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves, when handling LY2119620 waste.

2. Waste Segregation:

¢ LY2119620 waste must be segregated from general, non-hazardous, and biological waste
streams.

e Do not mix LY2119620 waste with incompatible chemicals.
3. Containerization:

e Solid Waste:
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o Place solid LY2119620, along with any contaminated materials (e.g., weighing papers,
pipette tips, gloves, and empty vials), into a designated, sealable, and clearly labeled
hazardous waste container.

Liquid Waste:

o Solutions containing LY2119620 must not be disposed of down the sink or drain.

o Collect all liquid waste in a sealed, leak-proof, and chemically compatible hazardous
waste container.

. Labeling:

All hazardous waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

o

[¢]

The chemical name: "LY2119620"

o

The primary hazards (e.g., "Toxic," "Environmental Hazard")

The accumulation start date

[e]

. Storage:

Store sealed hazardous waste containers in a designated and secure satellite accumulation
area.

Ensure the storage area is away from drains, sources of ignition, and general laboratory
traffic.

Follow all institutional guidelines for the storage of hazardous chemical waste.

. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.
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e Do not attempt to dispose of LY2119620 waste through regular trash or other non-compliant

methods.

Visual Guidance for Disposal Workflow

The following diagram illustrates the decision-making process and procedural workflow for the
proper disposal of LY2119620.
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LY2119620 Disposal Workflow

Start: LY2119620 Waste Generated
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l

Segregate Waste
(Solid vs. Liquid)

Solid Waste Liquid Waste
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Place in Labeled Place in Labeled
Hazardous Solid Waste Container Hazardous Liquid Waste Container
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- 'Hazardous Waste'
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:
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;
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for Pickup and Disposal

End: Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
LY2119620]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620670#ly2119620-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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